Cas no 1021246-06-9 (1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine)

• Product Name: 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine
• CAS No: 1021246-06-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6007358
• PubChem ID: 43200272
• Update Time: 2025-06-15

1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine
• 1,3-Benzenedimethanamine, 4-methoxy-N3,N3,α1-trimethyl-
• 1021246-06-9
• AKOS000264071
• EN300-1850070
• 1-{3-[(dimethylamino)methyl]-4-methoxyphenyl}ethan-1-amine

• Inchi： 1S/C12H20N2O/c1-9(13)10-5-6-12(15-4)11(7-10)8-14(2)3/h5-7,9H,8,13H2,1-4H3
• InChI Key： PNSLIBATBALTLC-UHFFFAOYSA-N
• SMILES： C(C1C=C(C=CC=1OC)C(N)C)N(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.005±0.06 g/cm3(Predicted)
• Boiling Point: 286.7±35.0 °C(Predicted)
• pka: 9.27±0.10(Predicted)

Additional information on 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine

Chemical Profile of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine (CAS No. 1021246-06-9)

1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine, identified by its CAS number 1021246-06-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aminergic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both dimethylamino and methoxy substituents on the phenyl ring imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive entities.

The structural framework of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine consists of an ethylamine backbone attached to a phenyl ring that is substituted at the 3-position with a dimethylamino)methyl group and at the 4-position with a methoxy group. This arrangement creates a molecule with potential for diverse interactions with biological targets, including enzymes and receptors. The dimethylamino moiety is known for its ability to enhance solubility and binding affinity, while the methoxy group can influence electronic properties and metabolic stability.

In recent years, there has been growing interest in molecules that incorporate both dimethylamino and methoxy functionalities due to their demonstrated efficacy in modulating biological pathways. For instance, derivatives of this class have been explored as potential candidates for treating neurological disorders, where precise modulation of neurotransmitter activity is crucial. The unique steric and electronic environment provided by the combination of these substituents makes this compound an attractive starting point for further chemical manipulation.

One of the most compelling aspects of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged its structural features to design analogs with enhanced pharmacological properties. For example, modifications at the amine nitrogen or the aromatic ring have led to compounds with improved selectivity and reduced side effects. These findings underscore the importance of this scaffold in the development of next-generation therapeutics.

The synthesis of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include functional group interconversions, such as nucleophilic substitutions and condensation reactions, to construct the desired framework. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities. Such improvements are critical for facilitating preclinical and clinical studies.

From a computational chemistry perspective, the molecular properties of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine have been extensively studied using quantum mechanical methods. These studies have provided insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. For instance, molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and bioavailability.

The pharmacokinetic profile of 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine is another area of active investigation. Researchers are particularly interested in understanding how its structural features affect metabolic stability and distribution within the body. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its degradation pathways. These studies are essential for optimizing drug-like properties, such as half-life and bioavailability.

In conclusion, 1-{3-(dimethylamino)methyl-4-methoxyphenyl}ethan-1-amine (CAS No. 1021246-06-9) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of dimethylamino and methoxy substituents offers a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.